Cas no 1691047-20-7 (1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine)

• Product Name: 1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine
• CAS No: 1691047-20-7
• MF: C₁₁H₁₅N₅
• MW: 217.270301103592
• CID: 5560571
• PubChem ID: 103084925
• Update Time: 2023-07-07

1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[1-(2,6-dimethylphenyl)-1H-1,2,3,4-tetrazol-5-yl]ethan-1-amine
• 1691047-20-7
• EN300-7549753

• Inchi： 1S/C11H15N5/c1-7-5-4-6-8(2)10(7)16-11(9(3)12)13-14-15-16/h4-6,9H,12H2,1-3H3
• InChI Key： SAICGPOCXARMOV-UHFFFAOYSA-N
• SMILES： N1(C(C(C)N)=NN=N1)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 217.13274550g/mol
• Monoisotopic Mass: 217.13274550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives